Cas no 13183-68-1 (Propane-2-d, 2-methyl-(7CI,8CI,9CI))

• Product Name: Propane-2-d, 2-methyl-(7CI,8CI,9CI)
• CAS No: 13183-68-1
• MF: C₄H₁₀
• MW: 58.1220864057541
• CID: 169527
• PubChem ID: 24872289
• Update Time: 2025-04-19

Propane-2-d, 2-methyl-(7CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Propane-2-d, 2-methyl-(7CI,8CI,9CI)
• 2-Deuterio-2-methyl-propan
• 2-deuterio-2-methyl-propane
• 2-Methyl-2-deutero-propan
• 2-methylpropane-2-d1
• isobrucein B
• isobrucein-B
• ISOBRUCEINE-B
• Isobutan-2-d
• isobutane-2-d1
• (CH3)3CD
• Isobutane-d1
• isobutane-2-d
• 2-METHYLPROPANE-2-D
• Propane-2-d, 2-methyl-
• 2-Methylpropane-2-D1 (gas)
• 2-METHYLPROPANE-2-D, 98 ATOM % D
• 13183-68-1
• 2-methyl-2-protiopropane

• MDL： MFCD01074053
• Inchi： 1S/C4H10/c1-4(2)3/h4H,1-3H3/i4H
• InChI Key： NNPPMTNAJDCUHE-LCNXKSLPSA-N
• SMILES： C([1H])(C)(C)C

Computed Properties

• Exact Mass: 58.07825
• Monoisotopic Mass: 58.07825
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 4.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 2.1

Experimental Properties

• Color/Form: Not available
• Density: 2.01 (21 °C, vs air)
• Melting Point: −160 °C (lit.)
• Boiling Point: −12 °C(lit.)
• Flash Point: Degrees Fahrenheit:-117.4°F
  Degrees Celsius:-83°C
  
• Refractive Index: 1.352
• Solubility: Not available
• Vapor Pressure: 1536 mmHg ( 21 °C)

Propane-2-d, 2-methyl-(7CI,8CI,9CI) Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H220-H280
• Warning Statement： P210-P377-P381-P410+P403
• Hazardous Material transportation number：UN 1969 2
• WGK Germany：3
• Hazard Category Code： 12
• Safety Instruction： 16
• Hazardous Material Identification：
• Risk Phrases：R11